Cas no 53121-59-8 (phenyl-phosphonothioic acid propyl ester)
53121-59-8 structure
Product Name:phenyl-phosphonothioic acid propyl ester
CAS No:53121-59-8
Molecular Formula:C9H13O2PS
Molecular Weight:216.237082242966
CID:937979
PubChem ID:11499506
phenyl-phosphonothioic acid propyl ester Properties
Names and Identifiers
-
- phenyl-phosphonothioic acid propyl ester
- hydroxy-phenyl-propoxy-sulfanylidene-λ<sup>5</sup>-phosphane
- AG-F-81858
- AGN-PC-00ACAU
- CTK4J7101
- Kalium-O-propylphenylphosphorthioat
- DB-255951
- AKOS015965764
- 53121-59-8
- DTXSID10467620
-
- InChIKey： LLEYANVBVMPFPY-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H13O2PS/c1-2-8-11-12(10,13)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,10,13)
- SMILES： CCCOP(=S)(C1=CC=CC=C1)O
Computed Properties
- Exact Mass: 216.03738782g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 216.03738782g/mol
- Heavy Atom Count: 13
- Complexity: 190
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 61.6Ų
phenyl-phosphonothioic acid propyl ester Related Literature
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Tanja Lahtinen,Elina Wegelius,Kari Rissanen New J. Chem., 2001,25, 905-911
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Shohei Takata,Yuta Endo,Mohammad Shahid Ullah,Shinichi Itsuno RSC Adv., 2016,6, 72300-72305
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Zongke He,Hui Niu,Nan Zheng,Shuhui Liu,Yang Li Polym. Chem., 2019,10, 4789-4800
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Jianbin Lin,Naibo Gao,Jiamin Liu,Zhixiang Hu,Han Fang,Xianhua Tan,Huayao Li,Hao Jiang,Huan Liu,Tielin Shi,Guanglan Liao J. Mater. Chem. A, 2019,7, 9068-9077
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Yogesh B. Sawane,Suwarna Datar,Satishchandra B. Ogale,Arun G. Banpurkar Soft Matter, 2015,11, 2655-2664
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Vandana P. Viswanathan,Adarsh N. Nayarassery,Marilyn Mary Xavier New J. Chem., 2022,46, 9064-9074
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Zong-Hong Lin,Zih-Yu Shih,Hsiang-Yu Tsai,Huan-Tsung Chang Green Chem., 2011,13, 1029-1035
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Fei Wu,Linna Zhu,Chao Chen,Huiqiang Lu,Zhanxiang Chen,Jiang Tang J. Mater. Chem. A, 2019,7, 21176-21181
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Robert J. Blizzard,Mika Munari,Yarra Venkatesh,Tiberiu S. Mihaila,Alex J. Eddins,Ryan A. Mehl,William N. Zagotta,Sharona E. Gordon,E. James Petersson Chem. Sci., 2021,12, 11955-11964
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